Cas no 1477897-96-3 (3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one
• CAS No: 1477897-96-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5747525
• PubChem ID: 65277440
• Update Time: 2025-10-28

3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS014612163
• 3-amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one
• 1477897-96-3
• EN300-1105994
• 3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C8H12N2O2/c1-6(11)5-10-4-2-3-7(9)8(10)12/h2-4,6,11H,5,9H2,1H3
• InChI Key： GRLZIIFZYCXLBX-UHFFFAOYSA-N
• SMILES： OC(C)CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one

3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound 3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one (CAS No. 1477897-96-3) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in synthetic chemistry and their role as intermediates in the synthesis of bioactive molecules. The molecule's structure is characterized by a dihydropyridine ring system, an amino group at position 3, and a hydroxypropyl substituent at position 1. These functional groups contribute to its reactivity and make it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of dihydropyridines as versatile platforms for drug discovery. The dihydropyridine ring system has been extensively studied due to its ability to undergo various transformations, including oxidation, reduction, and cyclization reactions. The presence of the amino group at position 3 introduces additional reactivity, enabling the formation of diverse derivatives. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential applications in neurodegenerative diseases and cardiovascular disorders.

The hydroxypropyl substituent at position 1 adds another layer of complexity to the molecule's structure. This group can participate in hydrogen bonding interactions, which are crucial for stabilizing molecular conformations and enhancing solubility properties. Recent advancements in computational chemistry have allowed researchers to model the molecule's behavior under different conditions, providing insights into its potential interactions with biological systems.

One of the most promising applications of 3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one lies in its role as an intermediate in drug development. By leveraging its structural flexibility, chemists can design and synthesize derivatives with enhanced pharmacokinetic properties. For example, studies have shown that modifying the hydroxypropyl group can significantly influence the compound's bioavailability and metabolic stability.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The dihydropyridine core has been incorporated into polymer networks to create stimuli-responsive materials. These materials exhibit unique properties such as pH sensitivity and redox responsiveness, making them ideal for applications in sensors and drug delivery systems.

From a synthetic perspective, the preparation of 3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one involves a series of well-established organic reactions. The synthesis typically begins with the formation of a dihydropyridine ring system through cyclization reactions. Subsequent functionalization steps introduce the amino and hydroxypropyl groups at their respective positions. Recent optimizations in these reaction conditions have led to higher yields and improved purity levels.

Another area of active research is the exploration of this compound's biological activity. Preliminary studies suggest that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. While these findings are still preliminary, they underscore the potential for further investigation into its therapeutic applications.

Furthermore, the environmental impact of this compound has been a topic of interest among researchers. Studies on its degradation pathways under simulated environmental conditions have provided valuable insights into its persistence and bioaccumulation potential. These studies are essential for ensuring that its use aligns with sustainable chemical practices.

In conclusion, 3-Amino-1-(2-hydroxypropyl)-1,2-dihydropyridin-2-one (CAS No. 1477897-96-3) is a multifaceted compound with diverse applications across various fields. Its structural features make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.